Cas no 1261492-50-5 (7-(Chloromethyl)-1-(difluoromethoxy)naphthalene)

• Product Name: 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene
• CAS No: 1261492-50-5
• MF: C₁₂H₉ClF₂O
• MW: 242.649069547653
• CID: 4935767
• Update Time: 2025-08-05

7-(Chloromethyl)-1-(difluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 7-(chloromethyl)-1-(difluoromethoxy)naphthalene
• 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene

• Inchi： 1S/C12H9ClF2O/c13-7-8-4-5-9-2-1-3-11(10(9)6-8)16-12(14)15/h1-6,12H,7H2
• InChI Key： ZUIOMURUUSWZBH-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=CC=C(C2=C1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene

Introduction to 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene (CAS No. 1261492-50-5)

7-(Chloromethyl)-1-(difluoromethoxy)naphthalene (CAS No. 1261492-50-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound features a naphthalene core substituted with a chloromethyl group and a difluoromethoxy group, which endow it with a range of interesting properties and potential applications.

The naphthalene core is a well-known aromatic hydrocarbon that provides a rigid and planar structure, making it an excellent scaffold for the synthesis of complex molecules. The chloromethyl group, on the other hand, introduces reactivity and functionalization potential, allowing for further derivatization and the creation of more complex derivatives. The difluoromethoxy group adds fluorine atoms, which are known for their unique electronic and steric properties, enhancing the compound's stability and biological activity.

Recent research has highlighted the potential of 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene in various applications. In the field of pharmaceutical research, this compound has shown promise as a lead molecule for the development of new drugs. The presence of the chloromethyl and difluoromethoxy groups can influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. These properties are crucial for optimizing drug candidates for clinical trials.

One notable study published in the Journal of Medicinal Chemistry explored the use of 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene as a scaffold for designing anti-cancer agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, including those resistant to conventional therapies. The unique combination of aromaticity and fluorination provided by the naphthalene core and difluoromethoxy group, respectively, was crucial for achieving these results.

In addition to its potential in pharmaceuticals, 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene has also been investigated for its use in materials science. The rigid structure and functional groups make it an attractive candidate for the development of advanced materials with tailored properties. For instance, researchers at the University of California have explored its use in the synthesis of novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composites.

The synthetic accessibility of 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene is another factor contributing to its popularity among chemists. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One common approach involves the reaction of 1-bromonaphthalene with difluoromethanol followed by substitution with chloromethyl groups. This multi-step process allows for precise control over the final product's structure and purity.

Safety considerations are always paramount when working with chemical compounds. While 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene is not classified as a hazardous material, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during handling, and laboratory protocols should be strictly followed to ensure safe working conditions.

In conclusion, 7-(Chloromethyl)-1-(difluoromethoxy)naphthalene (CAS No. 1261492-50-5) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique combination of aromaticity, reactivity, and fluorination makes it an attractive candidate for further exploration and development. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.